Cas no 68257-89-6 (5-Acetylthiophene-2-carboxamide)

• Product Name: 5-Acetylthiophene-2-carboxamide
• CAS No: 68257-89-6
• MF: C₇H₇NO₂S
• MW: 169.200980424881
• MDL: MFCD07774222
• CID: 502299
• PubChem ID: 18938025
• Update Time: 2025-04-19

5-Acetylthiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxamide,5-acetyl-
• 5-acetylthiophene-2-carboxamide
• 2-Thiophenecarboxamide,5-acetyl
• 5-Acetyl-2-thiophenecarboxamide
• 5-acetyl-thiophene-2-carboxylic acid amide
• CS-0179549
• DTXSID70596662
• SCHEMBL11160378
• AKOS006240815
• E82191
• JFVJHFSCKAFLGD-UHFFFAOYSA-N
• 5-Acetylthiophene-2-carboxamide (Arotinolol Impurity)
• 68257-89-6
• AS-81887
• 5-Acetylthiophene-2-carboxamide

• MDL： MFCD07774222
• Inchi： 1S/C7H7NO2S/c1-4(9)5-2-3-6(11-5)7(8)10/h2-3H,1H3,(H2,8,10)
• InChI Key： JFVJHFSCKAFLGD-UHFFFAOYSA-N
• SMILES： S1C(C(N)=O)=CC=C1C(C)=O

Computed Properties

• Exact Mass: 169.02000
• Monoisotopic Mass: 169.01974964g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 88.4Ų

Experimental Properties

• Density: 1.31
• Boiling Point: 359.3°C at 760 mmHg
• Flash Point: 171.1°C
• Refractive Index: 1.59
• PSA: 88.40000
• LogP: 1.74990
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

5-Acetylthiophene-2-carboxamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxamides